Cas no 480424-73-5 ((5R)-Hydroxymethyl-3-(1R)-phenylethyl-oxazolidin-2-one)

• Product Name: (5R)-Hydroxymethyl-3-(1R)-phenylethyl-oxazolidin-2-one
• CAS No: 480424-73-5
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• MDL: MFCD05664243
• CID: 931682
• PubChem ID: 24880578
• Update Time: 2025-06-30

(5R)-Hydroxymethyl-3-(1R)-phenylethyl-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (5R)-(HYDROXYMETHYL-3-((1R)-1-PHENYLETH&
• (5R)-5-(hydroxymethyl)-3-[(1R)-1-phenylethyl]-1,3-oxazolidin-2-one
• (5R)-(Hydroxymethyl-3-[(1R)-1-phenylethyl]-2-oxazolidinone
• (5R)-3-((1R)-1-phenylethyl)-5-(hydroxymethyl)-1,3-oxazolidin-2-one
• 570591_ALDRICH
• AC1LE14S
• A-methylbenzyl-2-oxazolidinone
• ST031680
• (5R)-Hydroxymethyl-3-[(1R)-phenylethyl]-oxazolidin-2-one
• (5R)-(Hydroxymethyl-3-[(1R)-1-phenylethyl]-2-oxazolidinone, 97%
• (5R)-5-(HYDROXYMETHYL)-3-[(1R)-1-PHENYLETHYL]OXAZOLIDIN-2-ONE
• (R)-5-(Hydroxymethyl)-3-((R)-1-phenylethyl)oxazolidin-2-one
• SCHEMBL14168243
• CS-0340252
• DTXSID50352526
• 637343-56-7
• (5R)-(hydroxymethyl)3-[(1R)-phenylethyl]-oxazolidin-2-one
• DLSXXQPFKFHRSW-MWLCHTKSSA-N
• AKOS024261860
• MFCD05664243
• (R)-rel-5-(Hydroxymethyl)-3-((R)-1-phenylethyl)oxazolidin-2-one
• (R)-5-Hydroxymethyl-3-((R)-1-phenyl-ethyl)-oxazolidin-2-one
• 480424-73-5
• AT26271
• (5R)-Hydroxymethyl-3-(1R)-phenylethyl-oxazolidin-2-one

• MDL： MFCD05664243
• Inchi： 1S/C12H15NO3/c1-9(10-5-3-2-4-6-10)13-7-11(8-14)16-12(13)15/h2-6,9,11,14H,7-8H2,1H3/t9-,11-/m1/s1
• InChI Key： DLSXXQPFKFHRSW-MWLCHTKSSA-N
• SMILES： O1C(N([C@H](C)C2C=CC=CC=2)C[C@@H]1CO)=O

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.219
• Melting Point: 100-105 °C (lit.)
• Boiling Point: 444.4°C at 760 mmHg
• Flash Point: 222.6°C
• Refractive Index: 1.565
• PSA: 49.77000
• LogP: 1.49860
• Optical Activity: [α]20/D +32°, c = 1% in chloroform

(5R)-Hydroxymethyl-3-(1R)-phenylethyl-oxazolidin-2-one Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Oxazolidines Oxazolidinones

Additional information on (5R)-Hydroxymethyl-3-(1R)-phenylethyl-oxazolidin-2-one

Comprehensive Overview of (5R)-Hydroxymethyl-3-(1R)-phenylethyl-oxazolidin-2-one (CAS No. 480424-73-5)

(5R)-Hydroxymethyl-3-(1R)-phenylethyl-oxazolidin-2-one (CAS No. 480424-73-5) is a chiral oxazolidinone compound that has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural properties and potential applications. This compound is characterized by its oxazolidinone ring, which is a five-membered heterocyclic ring containing an oxygen atom and a nitrogen atom. The presence of the chiral centers at the 5-position and the 1-position of the phenylethyl group imparts significant stereochemical complexity, making it a valuable intermediate in the synthesis of various biologically active molecules.

The (5R)-Hydroxymethyl-3-(1R)-phenylethyl-oxazolidin-2-one molecule has been extensively studied for its role in the development of novel antibiotics, particularly in the class of oxazolidinones. Oxazolidinones are known for their broad-spectrum antibacterial activity, including efficacy against multidrug-resistant pathogens such as methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococci (VRE). The chiral nature of this compound allows for the precise control of stereochemistry during synthesis, which is crucial for optimizing the pharmacological properties of the final drug product.

Recent research has highlighted the importance of (5R)-Hydroxymethyl-3-(1R)-phenylethyl-oxazolidin-2-one in the context of drug discovery and development. A study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound can serve as a key intermediate in the synthesis of new oxazolidinone derivatives with enhanced antibacterial activity. The researchers found that by modifying the substituents on the oxazolidinone ring, they could significantly improve the potency and selectivity of these compounds against a range of bacterial strains.

In addition to its antibacterial properties, (5R)-Hydroxymethyl-3-(1R)-phenylethyl-oxazolidin-2-one has also shown promise in other therapeutic areas. For instance, a 2020 study published in Bioorganic & Medicinal Chemistry Letters explored its potential as an antiviral agent. The study revealed that certain derivatives of this compound exhibited potent antiviral activity against influenza viruses, suggesting that it could be a valuable lead compound for developing new antiviral drugs.

The synthetic route to (5R)-Hydroxymethyl-3-(1R)-phenylethyl-oxazolidin-2-one has been well-documented in the literature. One common approach involves the reaction of an appropriate amino alcohol with an epoxide in the presence of a chiral catalyst. This method allows for high enantioselectivity, ensuring that the desired stereoisomer is produced with high purity. The ability to synthesize this compound with high stereoselectivity is crucial for its use in pharmaceutical applications, where even minor impurities can significantly affect the safety and efficacy of a drug.

The physical and chemical properties of (5R)-Hydroxymethyl-3-(1R)-phenylethyl-oxazolidin-2-one have also been extensively characterized. It is typically obtained as a white crystalline solid with a melting point ranging from 110 to 115°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for use in various synthetic transformations and biological assays.

In terms of safety and handling, (5R)-Hydroxymethyl-3-(1R)-phenylethyl-oxazolidin-2-one should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats.

The future prospects for (5R)-Hydroxymethyl-3-(1R)-phenylethyl-oxazolidin-2-one are promising. Ongoing research continues to explore new applications and derivatives of this compound, driven by its unique structural features and potential therapeutic benefits. As antibiotic resistance continues to pose a significant global health challenge, compounds like (5R)-Hydroxymethyl-3-(1R)-phenylethyl-oxazolidin-2-one offer hope for developing new treatments that can combat resistant pathogens effectively.

In conclusion, (5R)-Hydroxymethyl-3-(1R)-phenylethyl-oxazolidin-2-one (CAS No. 480424-73-5) is a versatile and important compound with significant potential in pharmaceutical research and development. Its unique stereochemistry and chemical properties make it an attractive candidate for the synthesis of novel antibiotics and other biologically active molecules. As research in this area continues to advance, it is likely that new applications and derivatives will be discovered, further expanding its utility in various fields.